Cas no 3431-15-0 (3,7-dimethyl-3,9-diazabicyclo[3.3.1]nonane dihydrochloride)

• Product Name: 3,7-dimethyl-3,9-diazabicyclo[3.3.1]nonane dihydrochloride
• CAS No: 3431-15-0
• MF: C₉H₂₀Cl₂N₂
• MW: 227.174500465393
• CID: 1463097
• PubChem ID: 18912
• Update Time: 2025-04-20

3,7-dimethyl-3,9-diazabicyclo[3.3.1]nonane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethyl-3,9-diazabicyclo[3.3.1]nonane dihydrochloride
• 3,9-Dimethyl-3,9-diazabicyclo(3.3.1)nonane dihydrochloride
• DTXSID60955860
• 3,9-DIAZABICYCLO(3.3.1)NONANE, 3,9-DIMETHYL-, DIHYDROCHLORIDE
• 3,7-Dimethyl-3,9-diazabicyclo[3.3.1]nonane--hydrogen chloride (1/2)
• 3431-15-0

• Inchi： 1S/C9H18N2.2ClH/c1-7-3-8-5-11(2)6-9(4-7)10-8;;/h7-10H,3-6H2,1-2H3;2*1H
• InChI Key： HJWXXPPPFNHBQL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2CN(C)CC1CC(C)C2

Computed Properties

• Exact Mass: 226.1006
• Monoisotopic Mass: 226.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27